2,3-Butanediol
2,3-Butanediol
2, 3-Butanediol, also known as butane-23-diol, belongs to the class of organic compounds known as 1, 2-diols. These are polyols containing an alcohol group at two adjacent positions. 2, 3-Butanediol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2, 3-Butanediol has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, 2, 3-butanediol is primarily located in the cytoplasm. 2, 3-Butanediol exists in all eukaryotes, ranging from yeast to humans.
Butane-2,3-diol is a butanediol in which hydroxylation is at C-2 and C-3. It is a butanediol, a glycol and a secondary alcohol.
Butane-2,3-diol is a butanediol in which hydroxylation is at C-2 and C-3. It is a butanediol, a glycol and a secondary alcohol.
Brand Name:
Vulcanchem
CAS No.:
513-85-9
VCID:
VC0046004
InChI:
InChI=1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3
SMILES:
CC(C(C)O)O
Molecular Formula:
C4H10O2
Molecular Weight:
90.12 g/mol
2,3-Butanediol
CAS No.: 513-85-9
Reference Standards
VCID: VC0046004
Molecular Formula: C4H10O2
Molecular Weight: 90.12 g/mol
| CAS No. | 513-85-9 |
|---|---|
| Product Name | 2,3-Butanediol |
| Molecular Formula | C4H10O2 |
| Molecular Weight | 90.12 g/mol |
| IUPAC Name | butane-2,3-diol |
| Standard InChI | InChI=1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3 |
| Standard InChIKey | OWBTYPJTUOEWEK-UHFFFAOYSA-N |
| SMILES | CC(C(C)O)O |
| Canonical SMILES | CC(C(C)O)O |
| Boiling Point | 182.25 °C BP: 182 °C at 1 atm |
| Colorform | Nearly colorless, crystalline solid or liquid |
| Density | 1.045 at 20 °C/20 °C |
| Flash Point | 85 °C (185 °F) - closed cup 185 °F - open cup |
| Melting Point | 16.3 °C 25 °C 19 °C 25°C |
| Physical Description | Liquid Solid |
| Description | 2, 3-Butanediol, also known as butane-23-diol, belongs to the class of organic compounds known as 1, 2-diols. These are polyols containing an alcohol group at two adjacent positions. 2, 3-Butanediol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2, 3-Butanediol has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, 2, 3-butanediol is primarily located in the cytoplasm. 2, 3-Butanediol exists in all eukaryotes, ranging from yeast to humans. Butane-2,3-diol is a butanediol in which hydroxylation is at C-2 and C-3. It is a butanediol, a glycol and a secondary alcohol. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | 11.10 M 1000 mg/mL at 20 °C In water, miscible at 20 °C Miscible with water Easily soluble in low molecular mass alcohols and ketones. Soluble in alcohol, ethe |
| Synonyms | 2,3-butanediol 2,3-butylene glycol 2,3-butylene glycol, (R*,R*)-isomer 2,3-butylene glycol, (R*,R*,)-(+-)-isomer 2,3-butylene glycol, (R*,S*)-isomer 2,3-butylene glycol, (S-(R*,R*))-isomer 2,3-butylene glycol, R-(R*,R*)-isomer butane-2,3-diol |
| Vapor Density | 3.1 (Air = 1) |
| Vapor Pressure | 0.21 mmHg 0.243 mm Hg at 25 °C |
| PubChem Compound | 262 |
| Last Modified | Nov 11 2021 |
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